2-(1,4-Diazabicyclo[2.2.2]octan-2-yl)acetic acid
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Overview
Description
“2-(1,4-Diazabicyclo[2.2.2]octan-2-yl)acetic acid” is a derivative of 1,4-Diazabicyclo[2.2.2]octane (DABCO), which is a bicyclic compound used as a strong base and catalyst in organic synthesis . It is used in dye lasers, mounting samples for fluorescence microscopy, and as an anti-fade reagent shown to scavenge free radicals due to flurochrome excitation of fluorochromes .
Synthesis Analysis
DABCO is used in the synthesis of piperazine derivatives . A new methodology for the synthesis of piperazine derivatives is analyzed, starting from DABCO as the source of the piperazine ring and quaternary ammonium salts obtained from DABCO as synthetic intermediates . The synthesis involves the use of DABCO as a catalyst for many organic transformations .Molecular Structure Analysis
The molecular formula of DABCO is C6H12N2 . The SMILES string representation of DABCO is N12CCN(CC2)CC1 . The InChI representation is 1S/C6H12N2/c1-2-8-5-3-7(1)4-6-8/h1-6H2 .Chemical Reactions Analysis
DABCO is employed as a catalyst for many organic transformations . It is used in the Morita–Baylis–Hillman reaction , related nucleophilic activation processes involving allenes , cyclopropanes , as well as in the synthesis of heterocyclic compounds . DABCO participates in these reactions as a source of N-ethylpiperazine moiety that represents an important pharmacophore .Physical and Chemical Properties Analysis
DABCO is a colorless, solid organic compound with a melting point of 156-159 °C (lit.) . It has a density of 1.02 g/mL at 25 °C (lit.) . The refractive index n20/D is 1.4634 (lit.) .Scientific Research Applications
Catalysis and Synthesis
1,4-Diazabicyclo[2.2.2]octane (DABCO) serves as a Lewis base and organocatalyst in various synthetic reactions due to its ability to activate halogen donors towards the halogenation of alkenes, leading to highly functionalized trans-chloro esters, chlorohydrins, and chloro ethers in high yields. This demonstrates its pivotal role in the synthesis of complex organic compounds and its versatility in organic synthesis. The protocol showcases the potential for synthesizing brominated analogs through a similar methodology, highlighting the adaptability of DABCO in facilitating diverse chemical transformations (Pimenta, Gusevskaya, & Alberto, 2017).
Pharmaceutical Applications
DABCO-based ionic liquids, such as 1,4-diazabicyclo[2.2.2]octane-1,4-diium dihydrogen phosphate, have been utilized as catalysts in the synthesis of biologically active compounds like tetrahydrobenzo[b]pyran and pyrano[2,3-d]pyrimidinone derivatives. These compounds are significant in the pharmaceutical industry for their therapeutic potentials. The use of DABCO in this context highlights its efficiency in promoting chemical reactions that yield high-value compounds for medical applications, showcasing its importance in the development of new drugs and therapeutic agents (Shirini, Langarudi, & Daneshvar, 2017).
Structural Chemistry
The study of adducts formed between DABCO and various organic acids, such as 5-hydroxyisophthalic acid, provides insights into the structural aspects of chemical compounds. These adducts feature hydrogen bonding and ion interactions, forming intricate networks and patterns at the molecular level. This research contributes to our understanding of molecular structures and interactions, which is crucial for the design and synthesis of new materials with specific properties (Burchell, Ferguson, Lough, & Glidewell, 2000).
Green Chemistry and Environmental Applications
DABCO has been explored as a catalyst in reactions aimed at synthesizing environmentally benign compounds. Its role in promoting reactions under mild conditions and in aqueous media exemplifies the principles of green chemistry, focusing on reducing the environmental impact of chemical processes. The synthesis of 2,4,5-trisubstituted imidazoles using DABCO illustrates its effectiveness in facilitating reactions that align with sustainable practices and environmental stewardship (Fekri & Nateghi, 2021).
Mechanism of Action
Target of Action
The primary target of 2-(1,4-Diazabicyclo[2.2.2]octan-2-yl)acetic acid, also known as DABCO or triethylenediamine, is a highly nucleophilic tertiary amine base . It is used as a catalyst and reagent in polymerization and organic synthesis .
Mode of Action
DABCO interacts with its targets by acting as a nucleophilic catalyst. It promotes a variety of coupling reactions due to its basic nature . The nucleophilicity of the amine is high because the amine centers are unhindered .
Biochemical Pathways
DABCO is involved in several biochemical pathways. It is used in the formation of polyurethane from alcohol and isocyanate functionalized monomers and pre-polymers . It also catalyzes Baylis–Hillman reactions of aldehydes and unsaturated ketones and aldehydes .
Pharmacokinetics
It is known to be soluble in water, making it bioavailable . Its solubility and hygroscopic nature suggest that it can be absorbed and distributed in the body.
Result of Action
The result of DABCO’s action is the promotion of various chemical reactions. For example, it can promote the formation of polyurethane and facilitate Baylis–Hillman reactions . It also participates in the synthesis of piperazine derivatives .
Action Environment
The action of DABCO can be influenced by environmental factors. For instance, it is hygroscopic and can absorb moisture from the environment . It is also sensitive to heat and should be stored in a cool place .
Safety and Hazards
Future Directions
DABCO is used as a building block for the preparation of 1,4-disubstituted piperazines showing significant biological activity . The active development of this particular synthetic application of DABCO over recent years is considered in detail in this microreview . The described processes are arranged according to the structures of the relevant quaternary salts of DABCO, as well as taking into account the character of the reactions leading to their formation .
Properties
IUPAC Name |
2-(1,4-diazabicyclo[2.2.2]octan-2-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O2/c11-8(12)5-7-6-9-1-3-10(7)4-2-9/h7H,1-6H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIOMRMCUYWDQKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2CCN1CC2CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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